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Compound of Interest

Compound Name: 5-Bromo-2-iodo-M-xylene

Cat. No.: B1273149

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 5-
Bromo-2-iodo-m-xylene, a key organic intermediate. The information is presented for use by
researchers, scientists, and professionals in drug development and related fields.

Core Physical and Chemical Properties

5-Bromo-2-iodo-m-xylene, with the CAS number 206559-43-5, is an off-white to light yellow
solid.[1] It is also known by other names including 5-Bromo-2-iodo-1,3-dimethylbenzene and 4-
bromo-2,6-dimethyliodobenzene.[2]

Quantitative Physical Data

The key physical properties of 5-Bromo-2-iodo-m-xylene are summarized in the table below
for easy reference and comparison.
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Property Value Units
Molecular Formula C8H8Bl

Molecular Weight 310.96 g/mol

Melting Point 42 °C

Boiling Point 282 °C

Density 1.940 g/cm3

Flash Point 125 °C

Vapor Pressure 0.00573 mmHg at 25°C
Refractive Index 1.623

Sources:[1][3][4][5]

Experimental Protocols

Synthesis of 5-Bromo-2-iodo-m-xylene

A common method for the synthesis of 5-bromo-2-iodo-m-xylene involves a diazotization

reaction of 4-bromo-2,6-dimethylaniline.[3]

Materials:

e 4-bromo-2,6-dimethylaniline

Sodium nitrite (NaNOz2)

Hydrochloric acid (HCI)

Acetonitrile (CH3CN)

Potassium iodide (KI)

Ice bath

Procedure:
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» The starting material, 4-bromo-2,6-dimethylaniline, is dissolved in acetonitrile in a reaction
vessel.

e The vessel is cooled to 0°C using an ice bath.

e A solution of sodium nitrite in hydrochloric acid is added dropwise to the cooled solution to
carry out the diazotization reaction.

» Following the diazotization, a solution of potassium iodide is added to the reaction mixture.

e This converts the diazonium group to iodine, yielding the target product, 5-bromo-2-iodo-1,3-
xylene.

The product can then be isolated and purified using standard laboratory techniques.

This synthesis method has been reported to achieve a yield of 96%.[3]

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 5-Bromo-2-iodo-m-xylene.
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Caption: A flowchart illustrating the synthesis of 5-Bromo-2-iodo-m-xylene.

Safety and Handling

5-Bromo-2-iodo-m-xylene is classified as an irritant.[5] It is known to cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[2] Appropriate personal protective
equipment, including gloves, eye protection, and respiratory protection, should be worn when
handling this chemical.[6] Store in a cool, dry, and well-ventilated place, away from
incompatible materials.[1] For detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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